Cas no 2171517-96-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid
• CAS No: 2171517-96-5
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5834953
• PubChem ID: 165562034
• Update Time: 2025-06-11

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid
• 2171517-96-5
• EN300-1502691
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1-methoxypropan-2-yl)carbamoyl]propanoic acid

• Inchi： 1S/C23H26N2O6/c1-14(12-30-2)24-22(28)20(11-21(26)27)25-23(29)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： QDPJXXUNUKUFOF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid (CAS No. 2171517-96-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid (CAS No. 2171517-96-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and methoxypropane, and it possesses unique structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid is characterized by a fluorene moiety, which is a tricyclic aromatic hydrocarbon, and a methoxypropane substituent. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility, stability, and reactivity. These attributes are crucial for optimizing the compound's performance in biological systems.

Recent studies have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively target these enzymes without affecting other critical pathways makes it an attractive candidate for drug development.

In addition to its potential as a therapeutic agent, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid has also been explored for its use in diagnostic imaging. The fluorene moiety provides strong fluorescence properties, which can be harnessed to develop imaging agents for early detection and monitoring of diseases. This dual functionality—therapeutic and diagnostic—positions the compound as a versatile tool in medical research.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid involves several steps, including the protection and deprotection of functional groups to ensure the integrity of the final product. Advanced synthetic techniques, such as transition metal-catalyzed reactions and solid-phase synthesis, have been employed to optimize the yield and purity of the compound. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste and by-products.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid in human subjects. Preliminary results have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings underscore the potential of this compound to address unmet medical needs and improve patient outcomes.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methoxypropan-2-yl)carbamoylpropanoic acid (CAS No. 2171517-96-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifunctional properties make it a promising candidate for various applications, from therapeutic interventions to diagnostic tools. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a crucial role in advancing medical science.